N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-(4-ethoxyanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H16N2O3S/c1-2-20-12-7-5-11(6-8-12)17-14(18)10-16-15(19)13-4-3-9-21-13/h3-9H,2,10H2,1H3,(H,16,19)(H,17,18)
• InChI Key: IYLXGPVFQNMMNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• Solubility: 7.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide, also known as ETOC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ETOC is a thiophene-based compound that has been synthesized through a multi-step process, and its properties and effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide involves its interaction with specific targets, such as enzymes or receptors. N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide can act as a competitive inhibitor, binding to the active site of the target and preventing the substrate from binding. This can lead to a decrease in the activity of the target, which can have various effects depending on the specific target and its function.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide depend on the specific target it interacts with. In cancer cells, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been shown to inhibit cell proliferation and induce apoptosis, which can lead to the death of cancer cells. In enzymes, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide can inhibit their activity, which can have various effects on the biochemical pathways they are involved in. In materials science, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide can be used to modify the electronic properties of polymers, which can lead to the development of new materials with specific properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide in lab experiments include its ease of synthesis, its ability to act as a competitive inhibitor, and its potential applications in various fields. However, there are also limitations to using N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide, such as its potential toxicity and its limited solubility in certain solvents.

Future Directions

There are several future directions for research on N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide. In medicinal chemistry, further studies are needed to investigate its potential as an anticancer agent, including in vivo studies and clinical trials. In biochemistry, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide can be used to study the mechanism of action of various enzymes and receptors, which can lead to the development of new drugs and therapies. In materials science, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide can be used to develop new materials with specific electronic properties, which can have applications in various fields, such as electronics and energy storage.

Synthesis Methods

The synthesis of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide involves several steps, including the preparation of 4-ethoxyaniline, the formation of the corresponding acyl chloride, and the reaction of the acyl chloride with 2-thiophenecarboxamide. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been investigated as a potential anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells in vitro. In biochemistry, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been used to study the mechanism of action of certain enzymes, as it can act as a competitive inhibitor. In materials science, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been explored for its potential use in organic electronics, as it has good electronic properties and can be easily incorporated into polymer matrices.